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Compound of Interest

Compound Name: Telaglenastat Hydrochloride

Cat. No.: B3324489 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of Telaglenastat Hydrochloride, a glutaminase 1 (GLS1) inhibitor. Adherence to

these procedures is critical due to the compound's potential hazards.

Safety and Hazard Profile
Telaglenastat Hydrochloride is classified as harmful if swallowed and is very toxic to aquatic

life with long-lasting effects[1]. It can also cause skin and serious eye irritation, and may cause

respiratory irritation[2]. Therefore, appropriate personal protective equipment (PPE) must be

worn at all times when handling this compound.

Hazard Identification:
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Hazard Statement Classification Precautionary Statement

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling.[1][2] P270: Do

not eat, drink or smoke when

using this product.[1] P301 +

P312: IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1][2] P330: Rinse

mouth.[1]

H315: Causes skin irritation
Skin Corrosion/Irritation,

Category 2

P280: Wear protective gloves/

eye protection/ face protection.

[2] P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[2]

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation, Category 2

P280: Wear protective gloves/

eye protection/ face protection.

[2] P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(single exposure), Category 3

P261: Do not breathe dust/

fume/ gas/ mist/ vapors/ spray.

[2] P304 + P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[2]

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment.[1] P391: Collect

spillage.[1]
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Step-by-Step Disposal Protocol
The primary route for the disposal of Telaglenastat Hydrochloride is through an approved

hazardous waste disposal facility[1]. Under no circumstances should this chemical be disposed

of down the drain or in regular trash[3].

1. Personal Protective Equipment (PPE):

Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

If there is a risk of generating dust or aerosols, use a fume hood and consider respiratory

protection[2].

2. Waste Segregation and Collection:

Solid Waste: Collect unused Telaglenastat Hydrochloride powder, contaminated labware

(e.g., weigh boats, spatulas), and contaminated PPE (e.g., gloves, disposable lab coats) in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: For solutions containing Telaglenastat Hydrochloride, collect the waste in a

sealed, leak-proof, and chemically compatible container. Do not mix with other incompatible

waste streams[1].

Empty Containers: "Empty" containers of Telaglenastat Hydrochloride must also be treated

as hazardous waste unless properly decontaminated.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Telaglenastat Hydrochloride."

Include the date the waste was first added to the container.

Affix any other labels required by your institution's Environmental Health and Safety (EHS)

department or local regulations.

4. Storage of Chemical Waste:
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Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents[1].

The storage area should be cool, well-ventilated, and away from direct sunlight and sources

of ignition[1].

5. Scheduling Waste Pickup:

Contact your institution's EHS department or a licensed chemical waste management

company to arrange for the pickup and disposal of the hazardous waste.

Do not attempt to transport the waste off-site yourself.

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation[2]. Avoid breathing

dust or vapors. Cover the spill with a suitable absorbent material, then carefully sweep it up

and place it in a labeled hazardous waste container[2]. Do not let the product enter drains[2].

Disposal Workflow
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Caption: Workflow for the safe disposal of Telaglenastat Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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